Cas no 126838-29-7 (2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-
• CAS No: 126838-29-7
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 1220707
• PubChem ID: 54411054
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-
• ethyl 3-(4-methylphenyl)-3-phenylprop-2-enoate
• DTXSID80711147
• 126838-29-7

• Inchi： 1S/C18H18O2/c1-3-20-18(19)13-17(15-7-5-4-6-8-15)16-11-9-14(2)10-12-16/h4-13H,3H2,1-2H3
• InChI Key： VUEALHFBIRFMPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C1C=CC=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3